MOF@activated carbon: a new material for adsorption of aldicarb in biological systems†
Chemical Communications Pub Date: 2013-03-18 DOI: 10.1039/C3CC40449H
Abstract
A new composite was synthesized by the hydrothermal method using a 3D coordination network [Ln2(C4H4O4)3(H2O)2]·H2O (Ln = Eu and Tb) and activated carbon. The coordination network is formed within the pores of the charcoal, allowing for the use of this material as a detoxifying agent.
![Graphical abstract: MOF@activated carbon: a new material for adsorption of aldicarb in biological systems](http://scimg.chem960.com/usr/1/C3CC40449H.jpg)
Recommended Literature
- [1] A magnetically highly frustrated CuII27 coordination cluster containing a Cu18 folded-sheet motif†
- [2] ZIF-L-derived autocatalytic growth of Fe, N co-doped carbon nanotubes to form a hierarchical porous structure as an efficient oxygen reduction and oxygen evolution catalyst for Zn–air batteries
- [3] Enzyme logic gate associated with a single responsive microparticle: scaling biocomputing to microsize systems†
- [4] Target-selective degradation of proteins by porphyrins upon visible photo-irradiation†
- [5] HBC–porphyrin – close contact chromophores†
- [6] Controlled reduction of aromaticity of alkylated polyaromatic compounds by selective oxidation using H2WO4, H3PO4 and H2O2: a route for upgrading heavy oil fractions†
- [7] Enzymatic synthesis of 2-phenethyl acetate in water catalyzed by an immobilized acyltransferase from Mycobacterium smegmatis
- [8] Photoalignment and patterning of a chromonic–silica nanohybrid on photocrosslinkable polymer thin films
- [9] Tuned biodegradation using poly(hydroxybutyrate-co-valerate) nanobiohybrids: Emerging biomaterials for tissue engineering and drug delivery†
- [10] Synthesis and application of coumarin fluorescence probes